Cas no 887781-87-5 ((4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester)

• Product Name: (4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester
• CAS No: 887781-87-5
• MF: C₁₄H₁₈BF₃O₃
• MW: 302.097135066986
• CID: 2117940
• Update Time: 2025-07-01

(4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol
• 2,2,2-trifluoro-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanol
• (4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester

• Inchi： 1S/C14H18BF3O3/c1-12(2)13(3,4)21-15(20-12)10-7-5-9(6-8-10)11(19)14(16,17)18/h5-8,11,19H,1-4H3
• InChI Key： VBXSVIYLABOQFL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Additional information on (4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester

Introduction to (4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, (4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester, with a CAS number of 887781-87-5, has emerged as a compound of considerable interest due to its unique structural and functional properties. This boronic acid derivative is particularly valued for its applications in the field of chemical biology, where it serves as a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structure is characterized by a phenyl ring substituted with a trifluoro-1-hydroxyethyl group at the 4-position, further esterified with pinacol. This specific arrangement imparts distinct chemical reactivity and stability, making it an attractive candidate for further derivatization and functionalization. The presence of the trifluoro group enhances the lipophilicity and metabolic stability of the molecule, while the boronic acid moiety facilitates its participation in various organic transformations, including Suzuki-Miyaura cross-coupling reactions.

In recent years, (4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester has garnered attention for its potential applications in drug discovery and development. Boronic acids are well-known for their ability to form reversible covalent bonds with various biological targets, including proteins and carbohydrates. This property makes them invaluable tools in the design of probes and inhibitors for biochemical studies. Moreover, the pinacol ester group provides stability under a range of reaction conditions, ensuring that the compound remains intact during synthetic processes.

One of the most significant applications of this compound is in the field of proteomics and glycomics. Boronic acid-based probes are widely used for capturing and analyzing glycosylated proteins, which are often implicated in various pathological conditions. The trifluoro substitution on the hydroxyethyl group enhances the binding affinity and selectivity of these probes, allowing for more precise detection and characterization of glycoproteins. This has opened up new avenues for understanding the role of glycosylation in cellular processes and disease mechanisms.

Recent studies have also highlighted the utility of (4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor for designing small-molecule inhibitors targeting enzymes involved in cancer metabolism. The ability to undergo cross-coupling reactions allows for the facile introduction of diverse functional groups onto the boronic acid core, enabling the creation of molecules with tailored biological activities. These efforts have led to promising candidates for further preclinical evaluation.

The compound's stability under various conditions also makes it suitable for use in industrial applications. For example, it can be employed as an intermediate in the synthesis of advanced materials and polymers where precise control over molecular architecture is essential. The trifluoro group contributes to thermal stability and chemical resistance, making it an ideal candidate for high-performance materials that require robust performance under extreme conditions.

From a synthetic chemistry perspective, (4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester exemplifies the importance of functional group manipulation in drug discovery. The combination of a hydroxyl group with a boronic acid ester provides multiple sites for chemical modification while maintaining overall structural integrity. This flexibility allows chemists to explore diverse molecular scaffolds without compromising on reactivity or stability.

The compound's role in modern chemical biology is further underscored by its application in fragment-based drug design. Fragment-based approaches rely on identifying small molecules that bind weakly to biological targets but can be optimized through iterative rounds of modification and testing. Boronic acids are particularly useful in this context due to their ability to form stable interactions with proteins through hydrogen bonding networks. The trifluoro substitution enhances these interactions by increasing lipophilic interactions while maintaining solubility constraints required for cellular studies.

In conclusion,(4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenyl)Boronic Acid Pinacol Ester represents an exciting advancement in chemical biology with far-reaching implications across multiple disciplines including pharmaceutical sciences,biochemistry,and materials engineering.The unique structural features combined with its versatile reactivity make it an indispensable tool for researchers seeking innovative solutions to complex biological problems.